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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3,4-
diethylhexane (CAS RN: 19398-77-7), a branched alkane with the chemical formula C10H22.

[1][2][3] The information presented herein is intended to support research, development, and

quality control activities where this compound is utilized.

Core Physical Properties of 3,4-Diethylhexane
The following table summarizes the key physical properties of 3,4-diethylhexane, compiled

from various sources. These parameters are fundamental for its application in various industrial

and laboratory settings, including its use as a solvent and in the production of plastics and

polymers.[1]
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Physical Property Value Units

Molecular Formula C10H22 -

Molecular Weight 142.28 g/mol

Boiling Point 162 °C

Melting Point -53.99 °C

Density 0.75 g/cm³

Refractive Index 1.4190 - 1.4210 -

Flash Point 85.8 °C

Vapor Pressure 2.81 mmHg at 25°C

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is crucial for the characterization and application

of chemical compounds. The following sections detail the general experimental methodologies

for measuring the key physical properties of alkanes like 3,4-diethylhexane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For alkanes, a common and effective method for boiling

point determination is the Thiele tube method, which is advantageous for requiring only a small

sample volume.[4]

Methodology:

A small sample of 3,4-diethylhexane is placed in a small glass vial (Durham tube).

A capillary tube, sealed at one end, is inverted and placed into the sample.

The vial is attached to a thermometer, and the assembly is heated in a Thiele tube containing

a high-boiling point oil.[4]
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As the temperature rises, air trapped in the capillary tube will be expelled.

The boiling point is the temperature at which a continuous stream of bubbles emerges from

the capillary tube.[4]

The heat is then removed, and the temperature at which the liquid is drawn back into the

capillary tube is recorded as the boiling point.

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline compound, this transition occurs over a narrow range. The melting

point of 3,4-diethylhexane, being a low-melting solid, can be determined using a capillary

melting point apparatus.[5][6]

Methodology:

A small, finely powdered sample of solidified 3,4-diethylhexane is packed into a capillary

tube.[5]

The capillary tube is placed in a melting point apparatus, which typically consists of a heated

metal block with a thermometer.[5]

The sample is heated slowly, and the temperature range from the first appearance of liquid to

the complete melting of the solid is recorded as the melting point range.[5][6] A slow heating

rate is crucial for an accurate measurement.[5]

Density Determination
Density is the mass of a substance per unit volume. The density of liquid alkanes can be

precisely measured using a vibrating tube densimeter.[7][8]

Methodology:

A sample of 3,4-diethylhexane is introduced into a U-shaped tube within the densimeter.

The tube is electronically excited to vibrate at its natural frequency.
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The frequency of vibration is dependent on the mass of the tube and its contents.

By measuring the change in the vibration frequency upon introduction of the sample, the

density of the liquid can be accurately calculated.[7] This method allows for measurements

over a range of temperatures.[7]

Refractive Index Determination
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a valuable physical property for identifying and assessing the

purity of liquid compounds.[9] An Abbe refractometer is commonly used for this measurement.

Methodology:

A few drops of 3,4-diethylhexane are placed on the prism of the Abbe refractometer.

Light of a specific wavelength (typically the sodium D-line at 589 nm) is passed through the

sample.[9]

The refractometer measures the angle at which the light is refracted.

This angle is used to calculate the refractive index of the liquid.

Since the refractive index is temperature-dependent, the temperature of the sample is

controlled and recorded.[9]

Logical Workflow for Physical Property Analysis
The following diagram illustrates the logical workflow for the determination and reporting of the

physical properties of 3,4-diethylhexane.
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Sample Preparation & Identification

Physical Property Measurement

Data Analysis & Reporting

Obtain Pure Sample of 3,4-Diethylhexane

Confirm Identity (e.g., via Spectroscopy)

Boiling Point Determination Melting Point Determination Density Measurement Refractive Index Measurement

Compile Quantitative Data

Structure Data into Tables

Prepare Technical Guide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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